1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]benzotriazole
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Description
The compound “1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]benzotriazole” is a chemical compound with the IUPAC name 1-(1,1,2-trifluoro-2-(trifluoromethoxy)ethyl)-1H-benzo[d][1,2,3]triazole .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H5F6N3O/c10-7(19-9(13,14)15)8(11,12)18-6-4-2-1-3-5(6)16-17-18 . This indicates the presence of a benzotriazole ring with a trifluoromethoxyethyl group attached to it .Physical and Chemical Properties Analysis
The compound is a liquid at room temperature . It has a molecular weight of 285.15 . The InChI key for this compound is PEIUYXCZNZVQIX-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Antifungal Activity
Benzotriazole derivatives have been synthesized and evaluated for their antifungal activity. Compounds based on benzotriazole, such as N-substituted--2-azetidinones, have shown moderate to good antifungal activity, especially against C.albicans (Toraskar, Kadam, & Kulkarni, 2009).
Environmental Degradation and Toxicity Analysis
Studies on benzotriazoles, including their derivatives, have focused on their environmental degradation and toxicity. For instance, the degradation of benzotriazoles using ultraviolet activating persulfate has been explored, along with its mechanisms, products, and toxicological analysis (Ye et al., 2018).
Antibacterial and Anticonvulsant Evaluation
Novel benzotriazole derivatives have been synthesized and evaluated for their antibacterial, antifungal, and anticonvulsant activities. Some of these compounds have demonstrated moderate antibacterial and antifungal activities, with notable anticonvulsant effects (Rajasekaran, Murugesan, & Anandarajagopal, 2006).
Synthesis for Optoelectronic Applications
Benzotriazole derivatives, like T-Shaped 2H-benzo[d][1,2,3]triazole, have been synthesized for their potential in optoelectronic applications. Studies include understanding structure–property relationships and observing their self-assembly in the solid state, demonstrating properties like optical waveguiding (Torres et al., 2016).
Analgesic Activity
Research has also been conducted on the analgesic activity of benzotriazole derivatives. Synthesis of such compounds and their evaluation on analgesic effects has been explored, showing promising results (Saini, Chaturvedi, Kesari, Garg, & Verma, 2010).
Pollution and Water Treatment
Benzotriazoles have been identified as polar pollutants in municipal wastewater and the water cycle. Their occurrence and removal, especially in wastewater treatment plants, have been studied, highlighting the challenges and potential solutions in addressing these contaminants (Reemtsma, Miehe, Duennbier, & Jekel, 2010).
Properties
IUPAC Name |
1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]benzotriazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F6N3O/c10-7(19-9(13,14)15)8(11,12)18-6-4-2-1-3-5(6)16-17-18/h1-4,7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEIUYXCZNZVQIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2C(C(OC(F)(F)F)F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F6N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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